Cas no 2195880-63-6 (4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine)

4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine structure
2195880-63-6 structure
Product Name:4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine
CAS No:2195880-63-6
MF:C11H14N2O
MW:190.241662502289
CID:5325931
Update Time:2023-11-21

4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine
    • 4-cyclobutyloxy-6,7-dihydro-5H-cyclopenta[d]pyrimidine
    • Inchi: 1S/C11H14N2O/c1-3-8(4-1)14-11-9-5-2-6-10(9)12-7-13-11/h7-8H,1-6H2
    • InChI Key: SKGNMNIYPRLASY-UHFFFAOYSA-N
    • SMILES: O(C1C2=C(CCC2)N=CN=1)C1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35

4-cyclobutoxy-5H,6H,7H-cyclopenta[d]pyrimidine Pricemore >>

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